Cas no 1214359-12-2 (3-Fluoro-6-(4-fluorophenyl)picolinic acid)

• Product Name: 3-Fluoro-6-(4-fluorophenyl)picolinic acid
• CAS No: 1214359-12-2
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 4914117
• Update Time: 2025-06-08

3-Fluoro-6-(4-fluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-(4-fluorophenyl)picolinic acid
• 3-Fluoro-6-(4-fluorophenyl)picolinic acid

• Inchi： 1S/C12H7F2NO2/c13-8-3-1-7(2-4-8)10-6-5-9(14)11(15-10)12(16)17/h1-6H,(H,16,17)
• InChI Key： DCGAIAQNYIDZFY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CC(=CC=2)F)=NC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-6-(4-fluorophenyl)picolinic acid

Introduction to 3-Fluoro-6-(4-fluorophenyl)picolinic Acid (CAS No. 1214359-12-2) and Its Emerging Applications in Chemical and Biomedical Research

3-Fluoro-6-(4-fluorophenyl)picolinic acid, identified by the Chemical Abstracts Service registry number CAS No. 1214359-12-2, is a fluorinated heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the picolinic acid family, a class of nitrogen-containing organic compounds that exhibit diverse biological activities. The introduction of fluorine atoms at specific positions in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 3-Fluoro-6-(4-fluorophenyl)picolinic acid include a pyridine ring substituted with a fluoro group at the 3-position and a 4-fluorophenyl group at the 6-position. These modifications contribute to its unique electronic and steric properties, which are critical for its interaction with biological targets. The presence of fluorine atoms not only improves metabolic stability but also modulates binding affinity, making this compound an attractive candidate for drug design.

In recent years, there has been growing interest in the development of fluorinated picolinic acid derivatives due to their potential applications in treating various diseases. For instance, studies have demonstrated that fluorinated analogs of picolinic acid exhibit anti-inflammatory, anti-cancer, and antimicrobial properties. The fluorine atoms enhance the compound's ability to penetrate biological membranes, leading to improved bioavailability and therapeutic efficacy.

One of the most compelling aspects of 3-Fluoro-6-(4-fluorophenyl)picolinic acid is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel inhibitors targeting enzymes involved in metabolic disorders and cancer pathways. For example, derivatives of this compound have shown promise in inhibiting polyphenol oxidase and other enzymes implicated in oxidative stress-related diseases.

The fluorine atoms in 3-Fluoro-6-(4-fluorophenyl)picolinic acid also play a crucial role in modulating drug-receptor interactions. Fluorine's ability to influence electronic distributions and hydrogen bonding patterns makes it an effective tool for optimizing binding affinity. This property has been exploited in the design of small-molecule drugs that require high specificity for their target proteins. The compound's versatility as a building block has led to its incorporation into numerous drug candidates currently undergoing preclinical evaluation.

Advances in synthetic methodologies have further enhanced the accessibility of 3-Fluoro-6-(4-fluorophenyl)picolinic acid, enabling researchers to explore its potential more extensively. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis of complex fluorinated derivatives, facilitating rapid discovery and development efforts. These advancements have positioned this compound as a cornerstone in the quest for innovative therapeutic solutions.

The biomedical applications of 3-Fluoro-6-(4-fluorophenyl)picolinic acid extend beyond oncology and inflammation research. Emerging evidence suggests that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of fluorinated picolinic acids to cross the blood-brain barrier efficiently is particularly noteworthy, as it opens up new avenues for CNS drug delivery.

In addition to its therapeutic potential, 3-Fluoro-6-(4-fluorophenyl)picolinic acid has found utility in diagnostic imaging applications. Fluorine-labeled compounds are widely used in positron emission tomography (PET) scans due to their high sensitivity and specificity. Researchers are exploring ways to incorporate this compound into PET tracers for early detection of diseases such as cancer and neurodegenerative disorders.

The environmental impact of using fluorinated compounds like 3-Fluoro-6-(4-fluorophenyl)picolinic acid is also a subject of ongoing research. While fluorine enhances drug efficacy, concerns about its persistence and potential toxicity necessitate careful consideration during drug development. Efforts are underway to develop greener synthetic routes that minimize environmental footprint while maintaining high yields and purity standards.

Collaborative efforts between academia and industry have accelerated the exploration of 3-Fluoro-6-(4-fluorophenyl)picolinic acid's potential. Public-private partnerships are fostering innovation by combining cutting-edge research with industrial-scale production capabilities. This synergy has led to faster translation of laboratory findings into clinical trials, bringing new treatments closer to market availability.

The future prospects for 3-Fluoro-6-(4-fluorophenyl)picolinic acid are promising, with ongoing studies uncovering new mechanisms of action and therapeutic applications. As our understanding of fluorinated compounds grows, so does their potential to revolutionize medicine. The compound's unique structural features make it a versatile tool for addressing unmet medical needs across multiple disease areas.